Cas no 1701684-61-8 (1,4-Dioxepane-6-carboxylic acid)

• Product Name: 1,4-Dioxepane-6-carboxylic acid
• CAS No: 1701684-61-8
• MF: C₆H₁₀O₄
• MW: 146.1412
• CID: 5095686
• PubChem ID: 117273908
• Update Time: 2026-03-02

1,4-Dioxepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-dioxepane-6-carboxylic acid
• 1,4-dioxepane-6-carboxylicacid
• 1,4-Dioxepane-6-carboxylic acid

• Inchi： 1S/C6H10O4/c7-6(8)5-3-9-1-2-10-4-5/h5H,1-4H2,(H,7,8)
• InChI Key： LJYYFLBMUAYHSK-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])OC([H])([H])C([H])(C(=O)O[H])C1([H])[H]

Computed Properties

• Exact Mass: 146.05790880g/mol
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes

Additional information on 1,4-Dioxepane-6-carboxylic acid

Comprehensive Overview of 1,4-Dioxepane-6-carboxylic acid (CAS No. 1701684-61-8): Properties, Applications, and Industry Insights

1,4-Dioxepane-6-carboxylic acid (CAS No. 1701684-61-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This seven-membered heterocyclic compound combines a dioxepane ring with a carboxylic acid functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers and manufacturers frequently search for terms like "1,4-Dioxepane-6-carboxylic acid synthesis", "CAS 1701684-61-8 applications", and "dioxepane derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The compound's molecular structure (C₆H₁₀O₄) features a 1,4-dioxepane core, which contributes to its stability and solubility in polar solvents. This characteristic aligns with current industry demands for biocompatible scaffolds and green chemistry solutions, topics trending in scientific forums. Recent studies highlight its potential as a building block for polyester modifications and biodegradable polymers, addressing the global push for sustainable materials. Searches for "eco-friendly chemical intermediates" and "circular economy in chemical production" often intersect with discussions about this compound.

In pharmaceutical applications, 1,4-Dioxepane-6-carboxylic acid serves as a precursor for prodrug development and controlled-release formulations. Its ability to modulate pharmacokinetic properties makes it valuable for designing targeted drug delivery systems, a hot topic in precision medicine research. Analytical techniques like HPLC purification methods for CAS 1701684-61-8 and spectroscopic characterization of dioxepane derivatives are frequently queried by quality control specialists, underscoring the compound's technical importance.

The compound's metal-chelating properties have sparked interest in catalysis and material science, particularly for designing ligands in coordination chemistry. This aligns with nanotechnology trends, where researchers explore molecular templates for advanced materials. Safety data sheets emphasize proper handling procedures, though it's classified as non-hazardous under standard conditions—a detail often searched alongside "1,4-Dioxepane-6-carboxylic acid SDS" and "workplace handling guidelines".

Market analysts note increasing demand for high-purity 1,4-Dioxepane-6-carboxylic acid (CAS 1701684-61-8), driven by expanding R&D in specialty chemicals and agrochemical formulations. The compound's chiral center offers opportunities in asymmetric synthesis, connecting to popular searches about "enantioselective catalysis" and "chiral auxiliaries". Regulatory databases show growing patent filings incorporating this structure, particularly in biodegradable packaging and medical device coatings.

Environmental fate studies indicate that 1,4-Dioxepane-6-carboxylic acid undergoes aerobic biodegradation, making it attractive for green chemistry initiatives. This property resonates with current discussions about "benign by design" chemicals and "EPA-approved intermediates". Analytical method development remains an active research area, with frequent queries about "GC-MS analysis of CAS 1701684-61-8" and "stability testing protocols" for quality assurance.

Future applications may leverage the compound's hydrogen-bonding capacity for supramolecular chemistry projects, a field gaining traction in smart material development. Industry reports suggest potential in cosmetic stabilizers and flavor enhancers, though these applications require further validation. The scientific community continues to investigate structure-activity relationships of dioxepane derivatives, addressing common search queries about "bioisosteric replacements" and "scaffold hopping strategies" in medicinal chemistry.